Cas no 1802-02-4 (Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,ethyl ester, (1R,3R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,ethyl ester, (1R,3R)-rel-
• CAS No: 1802-02-4
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 96173
• PubChem ID: 177610
• Update Time: 2025-04-18

Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,ethyl ester, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,ethyl ester, (1R,3R)-rel-
• cycloprop<wbr>
• LogP
• Ethyl trans-chrysanthemate
• Ethyl trans-(+)-chrysanthemumate
• 1802-02-4
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, ethyl ester, (1R,3R)-
• trans-Chrysanthemic acid ethyl ester
• 41641-25-2
• Ethyl trans-(+)-chrysanthemate
• 7Y8VSY6V76
• AKOS006343547
• SCHEMBL3676624

• Inchi： 1S/C12H20O2/c1-6-14-11(13)10-9(7-8(2)3)12(10,4)5/h7,9-10H,6H2,1-5H3/t9-,10+/m1/s1
• InChI Key： VIMXTGUGWLAOFZ-ZJUUUORDSA-N
• SMILES： O(CC)C([C@@H]1[C@@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 240.8°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.507
• PSA: 26.3